Cas no 1411345-19-1 ((3S)-3-acetamido-3-(naphthalen-2-yl)propanoic acid)

• Product Name: (3S)-3-acetamido-3-(naphthalen-2-yl)propanoic acid
• CAS No: 1411345-19-1
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 6567317
• PubChem ID: 63650046
• Update Time: 2025-05-19

(3S)-3-acetamido-3-(naphthalen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-acetamido-3-(naphthalen-2-yl)propanoic acid
• 1411345-19-1
• AKOS012960590
• EN300-23189217

• Inchi： 1S/C15H15NO3/c1-10(17)16-14(9-15(18)19)13-7-6-11-4-2-3-5-12(11)8-13/h2-8,14H,9H2,1H3,(H,16,17)(H,18,19)/t14-/m0/s1
• InChI Key： XYEOAWXZXRJIPC-AWEZNQCLSA-N
• SMILES： OC(C[C@@H](C1C=CC2C=CC=CC=2C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 257.10519334g/mol
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on (3S)-3-acetamido-3-(naphthalen-2-yl)propanoic acid

Comprehensive Overview of (3S)-3-acetamido-3-(naphthalen-2-yl)propanoic acid (CAS No. 1411345-19-1): Properties, Applications, and Research Insights

The compound (3S)-3-acetamido-3-(naphthalen-2-yl)propanoic acid (CAS No. 1411345-19-1) is a chiral organic molecule featuring a naphthalene ring system and an acetamido functional group. Its unique structure makes it a subject of interest in pharmaceutical research, particularly in the development of enzyme inhibitors and bioactive small molecules. The S-configuration at the stereocenter further enhances its potential for stereoselective synthesis and drug design.

Recent studies highlight the growing demand for chiral building blocks like (3S)-3-acetamido-3-(naphthalen-2-yl)propanoic acid in medicinal chemistry. Researchers are exploring its role in modulating protein-protein interactions and as a precursor for peptidomimetics. Its naphthalene moiety contributes to enhanced lipophilicity, which is critical for improving cell membrane permeability in drug candidates. This aligns with current trends in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) for next-generation therapeutics.

The synthesis of 1411345-19-1 typically involves asymmetric catalysis or enzymatic resolution to achieve high enantiomeric purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to confirm its structural integrity. Notably, its carboxylic acid group allows for further derivatization, enabling the creation of amide bonds or ester prodrugs—a strategy widely used to enhance oral bioavailability.

In the context of AI-driven drug discovery, (3S)-3-acetamido-3-(naphthalen-2-yl)propanoic acid has been flagged in computational screenings for targeted cancer therapies. Its scaffold is being investigated for potential kinase inhibition, a hot topic given the rise of precision medicine. Additionally, its compatibility with click chemistry protocols makes it valuable for chemical biology applications, such as proteomics and bioconjugation.

From an industrial perspective, the compound’s stability under ambient conditions and solubility in polar aprotic solvents (e.g., DMSO) facilitate its handling in high-throughput screening. Regulatory databases classify it as a non-hazardous research chemical, though standard laboratory safety protocols should always be followed. As the demand for tailor-made intermediates grows, CAS 1411345-19-1 exemplifies how structural diversification can address unmet needs in drug development pipelines.

Environmental and green chemistry considerations are also shaping its applications. Recent patents disclose methods to synthesize derivatives of (3S)-3-acetamido-3-(naphthalen-2-yl)propanoic acid using biocatalysts, reducing reliance on heavy metal catalysts. This resonates with the pharmaceutical industry’s push toward sustainable synthesis—a frequently searched topic among organic chemists and process engineers.

In summary, 1411345-19-1 represents a versatile scaffold bridging academic research and industrial innovation. Its relevance to fragment-based drug design, chemical probes, and metabolite analysis ensures continued interest. For researchers querying "chiral naphthalene derivatives in drug discovery" or "acetamido propanoic acid applications," this compound offers a compelling case study in modern molecular optimization.